Cas no 869959-15-9 (2-Thiophenecarboxaldehyde,5-(3-formylphenyl)-)
869959-15-9 structure
Product Name:2-Thiophenecarboxaldehyde,5-(3-formylphenyl)-
CAS No:869959-15-9
MF:C12H8O2S
MW:216.255722045898
CID:719103
PubChem ID:53425304
Update Time:2025-04-19
2-Thiophenecarboxaldehyde,5-(3-formylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxaldehyde,5-(3-formylphenyl)-
- 3-(5-Formylthiophen-2-yl)benzaldehyde
- 5-(3-formylphenyl)thiophene-2-carbaldehyde
- 2-Thiophenecarboxaldehyde,5-(3-formylphenyl)
- 869959-15-9
- DTXSID10698851
-
- Inchi: 1S/C12H8O2S/c13-7-9-2-1-3-10(6-9)12-5-4-11(8-14)15-12/h1-8H
- InChI Key: PMUUYCIWNUWTQZ-UHFFFAOYSA-N
- SMILES: S1C(C=O)=CC=C1C1C=CC=C(C=O)C=1
Computed Properties
- Exact Mass: 216.02500
- Monoisotopic Mass: 216.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.4A^2
- XLogP3: 2.5
Experimental Properties
- PSA: 62.38000
- LogP: 3.04010
2-Thiophenecarboxaldehyde,5-(3-formylphenyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
869959-15-9 (2-Thiophenecarboxaldehyde,5-(3-formylphenyl)-) Related Products
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